Cas no 1270192-25-0 ((3R)-3-amino-3-3-(benzyloxy)phenylpropanoic acid)

• Product Name: (3R)-3-amino-3-3-(benzyloxy)phenylpropanoic acid
• CAS No: 1270192-25-0
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5597021
• PubChem ID: 40516904
• Update Time: 2025-06-12

(3R)-3-amino-3-3-(benzyloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1270192-25-0
• EN300-1287207
• (3R)-3-amino-3-[3-(benzyloxy)phenyl]propanoic acid
• (3R)-3-amino-3-3-(benzyloxy)phenylpropanoic acid

• Inchi： 1S/C16H17NO3/c17-15(10-16(18)19)13-7-4-8-14(9-13)20-11-12-5-2-1-3-6-12/h1-9,15H,10-11,17H2,(H,18,19)/t15-/m1/s1
• InChI Key： WEVLKELFUCFYHL-OAHLLOKOSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-amino-3-3-(benzyloxy)phenylpropanoic acid

Introduction to (3R)-3-amino-3-(benzyloxy)phenylpropanoic Acid (CAS No. 1270192-25-0)

(3R)-3-amino-3-(benzyloxy)phenylpropanoic acid, with the CAS number 1270192-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for scientists and researchers aiming to develop novel therapeutic agents.

The structure of (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid features a chiral center at the propanoic acid moiety, which contributes to its unique stereochemical properties. The presence of both an amino group and a benzyloxy group in its molecular framework suggests potential interactions with various biological targets, including enzymes and receptors. These structural features make it an attractive candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in the development of molecules that can modulate neurological and inflammatory pathways. The (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid molecule, due to its structural complexity and functional groups, has shown potential in preliminary studies as a modulator of such pathways. Researchers have been exploring its interactions with enzymes involved in neurotransmitter synthesis and degradation, as well as its effects on inflammatory cytokine production.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Studies have indicated that molecules with similar structural motifs may interact with neurotransmitter receptors, potentially leading to therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The chiral nature of (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid is particularly important, as enantiomeric differences can significantly influence biological activity and pharmacokinetic properties.

The benzyloxy group in the molecule also plays a crucial role in its potential biological activity. This group can enhance solubility and improve oral bioavailability, which are critical factors for the development of effective pharmaceuticals. Additionally, the benzyloxy moiety can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity and specificity.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid with various biological targets. These simulations have provided valuable insights into how the compound might interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The results suggest that this compound could potentially inhibit these enzymes, thereby reducing inflammation and associated symptoms.

In addition to its potential anti-inflammatory properties, (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid has also shown promise in preclinical studies related to central nervous system (CNS) disorders. Researchers have observed that this compound can cross the blood-brain barrier, suggesting its potential for treating neurological conditions directly within the brain. Further studies are needed to fully understand its mechanisms of action and optimize its pharmacological profile.

The synthesis of (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric catalysis and chiral resolution have been employed to ensure high enantiomeric purity, which is essential for its intended applications.

The pharmaceutical industry is increasingly interested in developing drugs that combine multiple therapeutic effects. The multifunctional nature of (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid, with its potential interactions across different biological pathways, makes it a promising candidate for such combinatorial therapies. By targeting multiple mechanisms simultaneously, this compound could offer synergistic benefits that single-target drugs may not provide.

Ongoing research is focused on refining the pharmacological properties of (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid. Efforts are being made to improve its selectivity, reduce side effects, and enhance its overall efficacy. Clinical trials are being planned to evaluate its safety and effectiveness in humans, providing crucial data for regulatory approval and commercialization.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists, biologists, pharmacologists, and clinicians all play vital roles in bringing new drugs from discovery to market. The case of (3R)-3-amino-3-(benzyloxy)phenylpropanoic acid exemplifies this collaborative approach, highlighting the importance of interdisciplinary research in advancing medical science.

In conclusion, (CAS No. 1270192-25-0)(3R)-3-amino-3-(benzyloxy)phenylpropanoic acid represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further study and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving human health and treating various diseases.